Cas no 32388-06-0 (Ethyl 2,3-dimethylquinoxaline-6-carboxylate)

• Product Name: Ethyl 2,3-dimethylquinoxaline-6-carboxylate
• CAS No: 32388-06-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 4712674
• Update Time: 2025-06-08

Ethyl 2,3-dimethylquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,3-dimethylquinoxaline-6-carboxylate
• Maybridge3_004808
• MLS000861080
• 6-Quinoxalinecarboxylic acid,2,3-dimethyl-,ethyl ester
• UDUQPOGWJUMYLA-UHFFFAOYSA-N
• HMS2803F07
• HMS1444K12
• IDI1_016195
• SMR000459864
• Ethyl 2,3-dimethylquinoxaline-6-carboxylate

• Inchi： 1S/C13H14N2O2/c1-4-17-13(16)10-5-6-11-12(7-10)15-9(3)8(2)14-11/h5-7H,4H2,1-3H3
• InChI Key： UDUQPOGWJUMYLA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C(C=1)=NC(C)=C(C)N=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 348.1±37.0 °C at 760 mmHg
• Flash Point: 164.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2,3-dimethylquinoxaline-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Ethyl 2,3-dimethylquinoxaline-6-carboxylate

Ethyl 2,3-dimethylquinoxaline-6-carboxylate (CAS No. 32388-06-0): An Overview of Its Structure, Properties, and Applications

Ethyl 2,3-dimethylquinoxaline-6-carboxylate (CAS No. 32388-06-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of quinoxalines, which are known for their unique structural features and diverse biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of Ethyl 2,3-dimethylquinoxaline-6-carboxylate.

Chemical Structure and Properties

Ethyl 2,3-dimethylquinoxaline-6-carboxylate is characterized by its distinctive quinoxaline core, which consists of a benzene ring fused with a pyrazine ring. The compound also features two methyl groups at positions 2 and 3, and an ethyl ester group at position 6. The molecular formula of Ethyl 2,3-dimethylquinoxaline-6-carboxylate is C₁₄H₁₅N₂O₂, with a molecular weight of approximately 247.28 g/mol.

The physical properties of Ethyl 2,3-dimethylquinoxaline-6-carboxylate include its appearance as a white to off-white solid at room temperature. It is insoluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of Ethyl 2,3-dimethylquinoxaline-6-carboxylate can be achieved through several well-established methods. One common approach involves the condensation of 1,2-diaminobenzene with an appropriate aldehyde or ketone followed by esterification. For instance, the reaction between o-phenylenediamine and acetaldehyde can yield the corresponding quinoxaline derivative, which can then be functionalized to introduce the ethyl ester group.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method leverages the high energy density and rapid heating capabilities of microwave radiation to facilitate the formation of the quinoxaline core.

Biological Activities and Potential Applications

Ethyl 2,3-dimethylquinoxaline-6-carboxylate has been investigated for its potential biological activities in various research studies. One notable area of interest is its antimicrobial properties. Recent studies have demonstrated that certain quinoxaline derivatives exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of the ethyl ester group in Ethyl 2,3-dimethylquinoxaline-6-carboxylate may contribute to its enhanced activity by improving cell membrane permeability.

In addition to its antimicrobial properties, Ethyl 2,3-dimethylquinoxaline-6-carboxylate has shown promise as a potential anticancer agent. Research has indicated that quinoxalines can interfere with key cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells. The specific mechanism by which Ethyl 2,3-dimethylquinoxaline-6-carboxylate exerts its anticancer effects is still under investigation but may involve interactions with specific enzymes or signaling pathways.

Ethyl 2,3-dimethylquinoxaline-6-carboxylate has also been explored for its potential use in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of photosensitizers to generate reactive oxygen species (ROS) upon light activation. The ability of quinoxalines to absorb light in the visible region makes them attractive candidates for PDT applications. Studies have shown that certain quinoxaline derivatives can effectively generate ROS upon light exposure, leading to selective damage to cancer cells while minimizing harm to surrounding healthy tissues.

Safety Considerations and Future Directions

While Ethyl 2,3-dimethylquinoxaline-6-carboxylate holds significant potential for various applications, it is important to consider safety aspects during its handling and use. As with any chemical compound, appropriate personal protective equipment (PPE) should be worn when handling this material to prevent skin contact or inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

Ongoing research continues to explore new synthetic routes and modifications to enhance the properties and efficacy of Ethyl 2,3-dimethylquinoxaline-6-carboxylate. Future studies may focus on optimizing its pharmacokinetic properties for improved bioavailability and reduced toxicity. Furthermore, investigations into novel applications such as drug delivery systems or materials science could expand the utility of this versatile compound.